1. Home
  2. Product
  3. Main Products
  4. Methyl 4-[(3E)-3-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-(furan-2-ylmethyl)-4,5-dioxopyrrolidin-2-yl]benzoate
Methyl 4-[(3E)-3-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-(furan-2-ylmethyl)-4,5-dioxopyrrolidin-2-yl]benzoate Methyl 4-[(3E)-3-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-(furan-2-ylmethyl)-4,5-dioxopyrrolidin-2-yl]benzoate
Brand Name: Vulcanchem
CAS No.: 620565-58-4
VCID: VC0385098
InChI: InChI=1S/C26H21NO8/c1-32-26(31)16-6-4-15(5-7-16)22-21(24(29)25(30)27(22)14-18-3-2-10-33-18)23(28)17-8-9-19-20(13-17)35-12-11-34-19/h2-10,13,22,28H,11-12,14H2,1H3/b23-21+
SMILES: COC(=O)C1=CC=C(C=C1)C2C(=C(C3=CC4=C(C=C3)OCCO4)O)C(=O)C(=O)N2CC5=CC=CO5
Molecular Formula: C26H21NO8
Molecular Weight: 475.4g/mol

Methyl 4-[(3E)-3-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-(furan-2-ylmethyl)-4,5-dioxopyrrolidin-2-yl]benzoate

CAS No.: 620565-58-4

Main Products

VCID: VC0385098

Molecular Formula: C26H21NO8

Molecular Weight: 475.4g/mol

Methyl 4-[(3E)-3-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-(furan-2-ylmethyl)-4,5-dioxopyrrolidin-2-yl]benzoate - 620565-58-4

CAS No. 620565-58-4
Product Name Methyl 4-[(3E)-3-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-(furan-2-ylmethyl)-4,5-dioxopyrrolidin-2-yl]benzoate
Molecular Formula C26H21NO8
Molecular Weight 475.4g/mol
IUPAC Name methyl 4-[(3E)-3-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-(furan-2-ylmethyl)-4,5-dioxopyrrolidin-2-yl]benzoate
Standard InChI InChI=1S/C26H21NO8/c1-32-26(31)16-6-4-15(5-7-16)22-21(24(29)25(30)27(22)14-18-3-2-10-33-18)23(28)17-8-9-19-20(13-17)35-12-11-34-19/h2-10,13,22,28H,11-12,14H2,1H3/b23-21+
Standard InChIKey PNTYRMMYEOGOEF-XTQSDGFTSA-N
Isomeric SMILES COC(=O)C1=CC=C(C=C1)C2/C(=C(/C3=CC4=C(C=C3)OCCO4)\O)/C(=O)C(=O)N2CC5=CC=CO5
SMILES COC(=O)C1=CC=C(C=C1)C2C(=C(C3=CC4=C(C=C3)OCCO4)O)C(=O)C(=O)N2CC5=CC=CO5
Canonical SMILES COC(=O)C1=CC=C(C=C1)C2C(=C(C3=CC4=C(C=C3)OCCO4)O)C(=O)C(=O)N2CC5=CC=CO5
PubChem Compound 6090115
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19